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Compound of Interest

Compound Name: I-CBP112 hydrochloride

Cat. No.: B2515675

Technical Support Center: I-CBP112
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of I-CBP112
hydrochloride. Below you will find troubleshooting guides and frequently asked questions to
ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: How should | store the solid I-CBP112 hydrochloride powder?

A: For long-term storage, the solid powder should be stored at -20°C, where it can be stable for
up to three years.[1][2] For short-term storage, such as days to weeks, it can be kept at 0-4°C.
[3] One supplier suggests stability for at least four years when stored at -20°C.[4]

Q2: What is the recommended way to prepare and store stock solutions?

A: It is recommended to prepare and use solutions on the same day if possible.[5] If storage is
necessary, aliquot the stock solutions to avoid repeated freeze-thaw cycles and store them at
-20°C for up to one month or at -80°C for up to one year.[1][5] Before use, equilibrate the
solution to room temperature and ensure any precipitate is fully dissolved.[5]

Q3: In which solvents is I-CBP112 hydrochloride soluble?
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A: I-CBP112 hydrochloride is soluble in several common laboratory solvents. Solubility data
from various suppliers is summarized in the table below. Note that using fresh, anhydrous
DMSO is recommended as moisture can reduce solubility.[1]

Q4: Is I-CBP112 hydrochloride stable at room temperature?

A: I-CBP112 hydrochloride is considered stable for shipping at ambient temperatures.[5]
However, for storage, the recommended conditions should be followed to ensure long-term
stability.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.selleckchem.com/products/i-cbp112.html
https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://hellobio.com/i-cbp-112.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2515675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Possible Cause

Solution

Precipitate observed in the

stock solution after thawing.

The compound may have
come out of solution at low

temperatures.

Warm the vial to room
temperature and vortex or
sonicate to ensure the
precipitate is fully redissolved

before use.[2]

Inconsistent experimental

results.

1. Improper storage leading to
degradation. 2. Repeated
freeze-thaw cycles of the stock
solution. 3. Inaccurate
concentration due to

incomplete dissolution.

1. Ensure the compound and
its solutions are stored at the
recommended temperatures.
2. Aliquot stock solutions after
preparation to minimize freeze-
thaw cycles.[1][6] 3. Confirm
complete dissolution of the
compound when preparing
solutions. Gentle warming or

sonication may aid dissolution.

[2]

Difficulty dissolving the

compound.

The solvent may be saturated
or inappropriate. Moisture may
have been absorbed by the

solvent (especially DMSO).

1. Refer to the solubility data
table to ensure you are using
an appropriate solvent and
concentration. 2. Use fresh,
anhydrous DMSO for optimal
solubility.[1] 3. Ultrasonic
treatment and adjusting the pH
to 1 with HCI can aid
dissolution in 1M HCI.[2]

Data Presentation
Storage and Stability Summary
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Storage N
Form Reported Stability Source
Temperature
Solid Powder -20°C > 4 years [4]
Solid Powder -20°C 3 years [1][2]
Solid Powder 4°C 2 years (short term) [2]
In Solvent -80°C 1 year [1]
In Solvent -20°C 1 month [1][5]

lubili

Solvent Concentration Source
DMSO 100 mM [5]
DMSO 94 mg/mL (~200.6 mM) [1]
DMSO 16 mg/mL [4]
DMSO = 32 mg/mL (~68.29 mM) [2]
DMF 16 mg/mL [4]
Ethanol 16 mg/mL [4]
PBS (pH 7.2) 10 mg/mL [4]
1M HCl 100 mg/mL (~213.41 mM) [2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

» Weighing: Accurately weigh the required amount of I-CBP112 hydrochloride powder. The
molecular weight of the hydrochloride form is 505.1 g/mol .[4] To prepare 1 mL of a 10 mM
stock solution, you would need 5.051 mg.

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For 1 mL
of a 10 mM solution, add 1 mL of DMSO.
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e Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if necessary.

» Storage: If not for immediate use, aliquot the stock solution into smaller volumes in tightly
sealed vials and store at -20°C or -80°C as recommended.
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Caption: Mechanism of action of I-CBP112 as a CBP/p300 bromodomain inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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